N-cyclopropyl-2-[(4-ethyl-5-methyl-3-thienyl)carbonyl]hydrazinecarbothioamide

• IUPAC Name: 1-cyclopropyl-3-[(4-ethyl-5-methylthiophene-3-carbonyl)amino]thiourea
• InChI: InChI=1S/C12H17N3OS2/c1-3-9-7(2)18-6-10(9)11(16)14-15-12(17)13-8-4-5-8/h6,8H,3-5H2,1-2H3,(H,14,16)(H2,13,15,17)
• InChI Key: VPYNYJPSEKVQMB-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(SC=C1C(=O)NNC(=S)NC2CC2)C
• Molecular Formula: C12H17N3OS2
• Molecular Weight: 283.4 g/mol

Description

N-cyclopropyl-2-[(4-ethyl-5-methyl-3-thienyl)carbonyl]hydrazinecarbothioamide, also known as CTBT, is a thiosemicarbazone derivative that has been studied for its potential applications in scientific research. CTBT has been found to exhibit a range of biochemical and physiological effects, making it a promising candidate for further investigation.

Mechanism of Action

The mechanism of action of N-cyclopropyl-2-[(4-ethyl-5-methyl-3-thienyl)carbonyl]hydrazinecarbothioamide is not fully understood, but it is believed to involve the inhibition of key enzymes and proteins involved in cellular processes such as DNA replication and protein synthesis. N-cyclopropyl-2-[(4-ethyl-5-methyl-3-thienyl)carbonyl]hydrazinecarbothioamide has been shown to inhibit the activity of ribonucleotide reductase, an enzyme involved in DNA synthesis, as well as the activity of topoisomerase II, an enzyme involved in DNA replication and repair.
Biochemical and Physiological Effects:
N-cyclopropyl-2-[(4-ethyl-5-methyl-3-thienyl)carbonyl]hydrazinecarbothioamide has been found to exhibit a range of biochemical and physiological effects. In addition to its anti-cancer, antibacterial, and neuroprotective properties, N-cyclopropyl-2-[(4-ethyl-5-methyl-3-thienyl)carbonyl]hydrazinecarbothioamide has also been found to exhibit anti-inflammatory and antioxidant activity. N-cyclopropyl-2-[(4-ethyl-5-methyl-3-thienyl)carbonyl]hydrazinecarbothioamide has been shown to inhibit the production of inflammatory cytokines, indicating its potential for the treatment of inflammatory diseases. Additionally, N-cyclopropyl-2-[(4-ethyl-5-methyl-3-thienyl)carbonyl]hydrazinecarbothioamide has been shown to scavenge free radicals and protect against oxidative stress, indicating its potential for the treatment of oxidative stress-related diseases.

Advantages and Limitations for Lab Experiments

One advantage of N-cyclopropyl-2-[(4-ethyl-5-methyl-3-thienyl)carbonyl]hydrazinecarbothioamide for lab experiments is its ability to exhibit multiple biochemical and physiological effects, making it a versatile compound for a range of research areas. Additionally, N-cyclopropyl-2-[(4-ethyl-5-methyl-3-thienyl)carbonyl]hydrazinecarbothioamide is relatively easy to synthesize and has been found to be stable under a range of experimental conditions. However, one limitation of N-cyclopropyl-2-[(4-ethyl-5-methyl-3-thienyl)carbonyl]hydrazinecarbothioamide is its potential toxicity, which may limit its use in certain experiments.

Future Directions

There are several future directions for research on N-cyclopropyl-2-[(4-ethyl-5-methyl-3-thienyl)carbonyl]hydrazinecarbothioamide. One area of interest is the development of N-cyclopropyl-2-[(4-ethyl-5-methyl-3-thienyl)carbonyl]hydrazinecarbothioamide derivatives with improved potency and selectivity for specific targets. Additionally, further investigation into the mechanism of action of N-cyclopropyl-2-[(4-ethyl-5-methyl-3-thienyl)carbonyl]hydrazinecarbothioamide may provide insights into its potential applications in various research areas. Finally, clinical trials are needed to determine the safety and efficacy of N-cyclopropyl-2-[(4-ethyl-5-methyl-3-thienyl)carbonyl]hydrazinecarbothioamide for use in human disease treatment.

Scientific Research Applications

N-cyclopropyl-2-[(4-ethyl-5-methyl-3-thienyl)carbonyl]hydrazinecarbothioamide has been studied for its potential applications in a variety of scientific research areas, including cancer research, infectious disease research, and neurodegenerative disease research. N-cyclopropyl-2-[(4-ethyl-5-methyl-3-thienyl)carbonyl]hydrazinecarbothioamide has been found to exhibit anti-cancer activity by inducing cell cycle arrest and apoptosis in cancer cells. It has also been found to have antibacterial and antifungal properties, making it a potential candidate for the development of new antimicrobial agents. Additionally, N-cyclopropyl-2-[(4-ethyl-5-methyl-3-thienyl)carbonyl]hydrazinecarbothioamide has been shown to have neuroprotective effects, indicating its potential for the treatment of neurodegenerative diseases.